Cas no 86843-46-1 (Propanedinitrile, [(acetyloxy)methylene]-)

• Product Name: Propanedinitrile, [(acetyloxy)methylene]-
• CAS No: 86843-46-1
• MF: C₆H₄N₂O₂
• MW: 136.108160972595
• CID: 4264506
• Update Time: 2025-06-08

Propanedinitrile, [(acetyloxy)methylene]- Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile, [(acetyloxy)methylene]-
• Propanedinitrile, 2-[(acetyloxy)methylene]-

• Inchi： 1S/C6H4N2O2/c1-5(9)10-4-6(2-7)3-8/h4H,1H3
• InChI Key： QLSLSXPKVWRSHZ-UHFFFAOYSA-N
• SMILES： C(#N)/C(=C/OC(C)=O)/C#N

Experimental Properties

• Density: 1.1835 g/cm3
• Boiling Point: 102-104 °C(Press: 3.5-4 Torr)

Additional information on Propanedinitrile, [(acetyloxy)methylene]-

Propanedinitrile, [(acetyloxy)methylene]- (CAS No. 86843-46-1): A Comprehensive Overview in Modern Chemical Research

Propanedinitrile, [(acetyloxy)methylene]-, identified by its unique chemical identifier CAS No. 86843-46-1, represents a fascinating compound with significant implications in the realm of organic synthesis and pharmaceutical applications. This introduction delves into the compound's structural characteristics, synthetic pathways, and its emerging role in cutting-edge research, particularly in the development of novel therapeutic agents and advanced materials.

The molecular structure of Propanedinitrile, [(acetyloxy)methylene]- is characterized by a bifunctional backbone, incorporating both nitrile and acetoxy groups. The presence of these functional moieties not only endows the compound with versatile reactivity but also opens up numerous possibilities for further chemical modifications. The nitrile group (-CN) is a well-known site for nucleophilic addition reactions, while the acetoxy methylene moiety ((acetyloxy)methylene) introduces a reactive site for condensation and polymerization reactions.

In recent years, there has been growing interest in the applications of this compound within the pharmaceutical industry. Its unique structural features make it an excellent precursor for synthesizing various heterocyclic compounds, which are pivotal in drug design. For instance, researchers have explored its utility in constructing pyridine derivatives, which have shown promise as kinase inhibitors and antimicrobial agents. The ability to modify both the nitrile and acetoxy groups allows for fine-tuning of physicochemical properties, making it a valuable building block for medicinal chemists.

The synthetic routes to Propanedinitrile, [(acetyloxy)methylene]- have been optimized to ensure high yields and purity, which are crucial for industrial-scale production. One common method involves the condensation of acetone with cyanide sources under controlled conditions. Recent advancements in catalytic systems have further improved the efficiency of these reactions, reducing unwanted byproducts and enhancing overall sustainability.

Another area where this compound has garnered attention is in materials science. The bifunctional nature of its structure allows it to act as a monomer in polymerization reactions, leading to the development of novel polymers with tailored properties. These polymers exhibit enhanced thermal stability and mechanical strength, making them suitable for applications in coatings, adhesives, and even electronic materials. The incorporation of nitrile groups into polymer backbones has also been explored for creating biodegradable materials with controlled degradation rates.

The role of Propanedinitrile, [(acetyloxy)methylene]- in drug discovery extends beyond its use as a building block. Recent studies have highlighted its potential as an intermediate in the synthesis of protease inhibitors, which are critical for treating viral infections such as HIV and hepatitis C. The reactivity of the nitrile group allows for facile introduction of various substituents that can modulate enzyme binding affinity and selectivity. Additionally, its incorporation into drug candidates has been linked to improved solubility and bioavailability profiles.

In conclusion, Propanedinitrile, [(acetyloxy)methylene]- (CAS No. 86843-46-1) stands out as a versatile compound with broad applications across multiple scientific disciplines. Its unique structural features enable diverse chemical transformations, making it indispensable in pharmaceutical synthesis and materials engineering. As research continues to uncover new methodologies and applications, this compound is poised to play an even more significant role in advancing chemical science and technology.